Cas no 958-79-2 (1,3-dibromo-1,3-diphenylpropan-2-one)
958-79-2 structure
Product Name:1,3-dibromo-1,3-diphenylpropan-2-one
CAS No:958-79-2
MF:C15H12Br2O
MW:368.063182830811
CID:1001745
PubChem ID:97594
Update Time:2025-04-20
1,3-dibromo-1,3-diphenylpropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dibromo-1,3-diphenylpropan-2-one
- .alpha., .alpha.'-Dibromodibenzyl ketone
- 2-Propanone, 1,3-dibromo-1,3-diphenyl-
- NSC 134966
- NSC-134966
- .alpha.,.alpha.'-Dibromobibenzyl ketone
- DTXSID00914810
- alpha,alpha'-Dibromodibenzylketone
- SCHEMBL5820145
- AKVJDXBLRZFJFZ-UHFFFAOYSA-N
- AKOS021983210
- NSC134966
- AKOS001483386
- 1,3-Dibromo-1,3-diphenyl-2-propanone
- 958-79-2
- DS-013583
-
- Inchi: 1S/C15H12Br2O/c16-13(11-7-3-1-4-8-11)15(18)14(17)12-9-5-2-6-10-12/h1-10,13-14H
- InChI Key: AKVJDXBLRZFJFZ-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)C(C(C1C=CC=CC=1)Br)=O
Computed Properties
- Exact Mass: 367.92344g/mol
- Monoisotopic Mass: 365.92549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.639
- Boiling Point: 399.5°C at 760 mmHg
- Flash Point: 97.7°C
- Refractive Index: 1.635
- PSA: 17.07000
- LogP: 4.82790
1,3-dibromo-1,3-diphenylpropan-2-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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